BENGHE Foundational & Exploratory

Check Availability & Pricing

Methasulfocarb (CAS Number: 66952-49-6): A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methasulfocarb

Cat. No.: B1676373

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methasulfocarb, with the CAS number 66952-49-6, is a chemical compound classified as a
thiocarbamate fungicide and a plant growth regulator.[1][2] It is primarily used in agriculture to
control a range of fungal diseases in crops. This technical guide provides a comprehensive
overview of the known properties of Methasulfocarb, compiling available data on its
physicochemical characteristics, toxicological profile, environmental fate, and mechanism of
action. The information is presented to be a valuable resource for researchers, scientists, and
professionals involved in drug development and environmental safety assessment.

Physicochemical Properties

A summary of the key physicochemical properties of Methasulfocarb is presented in Table 1.
This data is crucial for understanding its environmental transport, bioavailability, and for
developing analytical methods.
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Property Value References
[4-

IUPAC Name (methylcarbamoylsulfanyl)phen  [1][3]
yl] methanesulfonate
S-[4-

CAS Name [(methylsulfonyl)oxy]phenyl] N-  [4]
methylcarbamothioate

CAS Number 66952-49-6 [4][5][6]

Molecular Formula C9H11NO4S2 [L1[31[41[5]16]

Molecular Weight 261.32 g/mol [1][3]I5]
White to yellow solid;

Appearance , . [31[7]
Colourless crystalline solid

Melting Point 138 °C [7]

Boiling Point Decomposes before boiling [7]

Water Solubility

480 mg/L (at 20 °C)

[7]

Solubility in Organic Solvents

Soluble in DMSO

[381el

Vapor Pressure

Data not publicly available

Toxicological Profile

The toxicological data for Methasulfocarb is limited in publicly accessible literature. The

Pesticide Properties DataBase (PPDB) indicates a "Moderate alert" for mammalian acute

toxicity, while also noting that "Significant data are missing".[3][10] The available quantitative

data is summarized in Table 2.
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Endpoint Species Route Value References
Acute Dermal ) >2000 mg/kg
Rabbit Dermal ) [3]
LD50 body weight
Data not publicly
Acute Oral LD50  Rat Oral )
available
Acute Inhalation ) Data not publicly
Rat Inhalation

LC50

available

Carcinogenicity

Data not publicly
available

Mutagenicity

Data not publicly

available

Reproductive

Toxicity

Data not publicly
available

Environmental Fate and Ecotoxicity

Information on the environmental fate and ecotoxicity of Methasulfocarb is also sparse. The

PPDB notes a "Moderate alert" for drainflow, suggesting it is moderately mobile in soil, but

again highlights that "Significant data are missing".[3][10] A "Moderate alert" is also indicated

for fish acute ecotoxicity.[3][10]
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Endpoint Species Duration Value References
Aquatic
Invertebrate Daphnia magna 48 hours EC50 > 40 mg/L [10]
Toxicity
Aquatic
Invertebrate Daphnia magna 48 hours NOEC >40 mg/L  [10]
Toxicity
) ] Data not publicly
Soil Half-life ]
available
Avian Toxicity ) ] Data not publicly
Bobwhite Quail ]
(LD50) available

Mechanism of Action

Methasulfocarb belongs to the thiocarbamate class of fungicides, which are generally
characterized by a multi-site mode of action.[3][4] This means they can interfere with multiple
biochemical processes within the fungal cell, making the development of resistance less likely
compared to single-site fungicides.[4]

As a fungicide, the proposed mechanism for dithiocarbamates, a related class, involves the
chelation of essential metal ions, such as copper, and the inactivation of vital enzymes through
reaction with thiol groups.[10] They are thought to be metabolized into isothiocyanates, which
are reactive towards sulfhydryl groups in amino acids and enzymes, leading to disruption of
cellular function and ultimately, cell death.[10]

As a plant growth regulator, Methasulfocarb may act by inhibiting the biosynthesis of
gibberellins, a class of plant hormones that regulate various developmental processes,
including stem elongation and seed germination.[11]
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Caption: Proposed multi-site mechanism of action of Methasulfocarb.

Experimental Protocols

Detailed experimental protocols for determining the physicochemical and toxicological

properties of chemical substances are outlined in various international guidelines, most notably

those from the Organisation for Economic Co-operation and Development (OECD). Below are

summaries of the methodologies relevant to the properties discussed in this guide.

Physicochemical Properties

o Water Solubility (OECD 105): The column elution method is suitable for substances with low

solubility (<10 g/L), while the flask method is used for more soluble substances. For the

column elution method, a carrier material in a microcolumn is coated with the test substance,

and water is passed through the column. The concentration of the substance in the eluate is

measured until it becomes constant, which represents the water solubility. The flask method

involves dissolving the substance in water at a temperature above the test temperature to

achieve supersaturation, followed by cooling to the test temperature and allowing it to

equilibrate. The concentration in the aqueous phase is then determined.

e Melting Point (OECD 102): The melting point is determined by heating a small, powdered

sample in a capillary tube and observing the temperature range from the onset to the
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completion of melting. The apparatus typically consists of a heated block or bath and a
calibrated thermometer or temperature sensor. A slow heating rate near the melting point is
crucial for accuracy.

Vapor Pressure (OECD 104): The vapor pressure can be determined using several methods.
The dynamic method involves measuring the boiling temperature at different pressures. The
static method directly measures the vapor pressure of the substance in a closed system at
equilibrium. The effusion method (Knudsen method) measures the rate of mass loss of the
substance effusing through a small orifice into a vacuum.

Physicochemical Testing Toxicological Testing

Sample Preparation Test Organism
(Pure Substance) (e.g., Rat, Rabbit, Daphnia)

Water Solubility Melting Point Vapor Pressure Acute Oral Toxicity Acute Dermal Toxicity Acute Aquatic Toxicity

(OECD 105) (OECD 102) (OECD 104) (OECD 420/423/425) (OECD 402) (OECD 202)

Click to download full resolution via product page

Caption: General workflow for physicochemical and toxicological testing.

Toxicological and Ecotoxicological Testing

Acute Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods to determine
the LD50 (median lethal dose) following oral administration. The Fixed Dose Procedure
(OECD 420), the Acute Toxic Class Method (OECD 423), and the Up-and-Down Procedure
(OECD 425) are sequential testing strategies that use a minimal number of animals to
estimate the LD50 and classify the substance's toxicity.

Acute Dermal Toxicity (OECD 402): A single dose of the test substance is applied to the
clipped skin of an animal (typically a rabbit) for 24 hours. The animals are observed for
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mortality and clinical signs of toxicity for up to 14 days. This study determines the dermal
LD50.

e Acute Immobilisation Test for Daphnia sp. (OECD 202): Young daphnids are exposed to a
range of concentrations of the test substance for 48 hours. The concentration that causes
immobilization in 50% of the daphnids (EC50) is determined.

Conclusion

Methasulfocarb is a thiocarbamate fungicide and plant growth regulator with a defined set of
physicochemical properties. However, there is a significant lack of publicly available data
regarding its toxicological and ecotoxicological profile. The available information suggests
moderate acute toxicity to mammals and fish, but comprehensive assessments of its potential
for carcinogenicity, mutagenicity, and reproductive toxicity have not been found in the public
domain. Its multi-site mode of action as a fungicide is a characteristic of the thiocarbamate
class, and its plant growth regulatory effects are likely due to interference with gibberellin
biosynthesis. Further research and disclosure of proprietary data would be necessary for a
complete risk assessment of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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